Cas no 6228-25-7 (1,3-Dioxane-5,5-dimethanol)

• Product Name: 1,3-Dioxane-5,5-dimethanol
• CAS No: 6228-25-7
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 515143
• PubChem ID: 80373
• Update Time: 2025-04-19

1,3-Dioxane-5,5-dimethanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5,5-dimethanol
• [5-(hydroxymethyl)-1,3-dioxan-5-yl]methanol
• 5-hydroxymethyl-1,3-dioxan-5-ylmethanol
• m-dioxane-5,5-dimethanol
• CHEMBL3182244
• DTXSID8044967
• PENTAERYTHRITOL CYCLIC MONOFORMAL
• PENTAERYTHRITOL CYCLIC ACETAL WITH FORMALDEHYDE
• 1,3-Dioxane-5,5-dimethanol, 90%, technical grade
• EINECS 228-329-7
• CAS-6228-25-7
• FORMALDEHYDE, CYCLIC 2,2-BIS(HYDROXYMETHYL)TRIMETHYLENE ACETAL
• SCHEMBL44377
• NCGC00256290-01
• UNII-7J2K26L47G
• PENTAERYTHRITOL MONOFORMAL
• DB-026973
• 5,5-BIS(HYDROXYMETHYL)-1,3-DIOXANE
• DTXCID6024967
• NS00021262
• Tox21_301652
• 7J2K26L47G
• 6228-25-7
• (1,3-dioxane-5,5-diyl)dimethanol
• Q27268382
• AI3-23522
• 1,3-Dioxane-5,5-diyldimethanol
• AKOS015913466

• Inchi： 1S/C6H12O4/c7-1-6(2-8)3-9-5-10-4-6/h7-8H,1-5H2
• InChI Key： ZTISUHQLYYPYFA-UHFFFAOYSA-N
• SMILES： O1COCC(CO)(CO)C1

Computed Properties

• Exact Mass: 148.07400
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.193
• Melting Point: 58-60 °C(lit.)
• Boiling Point: 277.3°C at 760 mmHg
• Flash Point: 121.5°C
• Refractive Index: 1.46
• PSA: 58.92000
• LogP: -1.03830
• Solubility: Not determined

1,3-Dioxane-5,5-dimethanol Security Information

• WGK Germany：3